Cas no 55235-22-8 (7,9-dimethylguanine)
7,9-dimethylguanine structure
Product Name:7,9-dimethylguanine
CAS No:55235-22-8
MF:C7H11N5O
MW:181.195140123367
CID:943579
PubChem ID:135687059
Update Time:2025-04-19
7,9-dimethylguanine Chemical and Physical Properties
Names and Identifiers
-
- 7,9-dimethylguanine
- 2-Amino-7,9-dimethyl-1,7,8,9-tetrahydro-6H-purin-6-one
- 6H-purin-6-one, 2-amino-1,7,8,9-tetrahydro-7,9-dimethyl-
- 2-Amino-7,9-dimethyl-8,9-dihydro-1H-purin-6(7H)-one
- DTXSID10970563
- 2-Amino-6-hydroxy-7,9-dimethylpurin
- 496861-01-9
- 2-amino-7,9-dimethyl-6,7,8,9-tetrahydro-1H-purin-6-one
- AKOS006318187
- CHEBI:191229
- DB-229597
- 2-Imino-7,9-dimethyl-3,7,8,9-tetrahydro-2H-purin-6-ol
- 55235-22-8
- SCHEMBL1586365
- 2-amino-7,9-dimethyl-3,8-dihydropurin-6-one
- NS00127008
-
- Inchi: 1S/C7H11N5O/c1-11-3-12(2)5-4(11)6(13)10-7(8)9-5/h3H2,1-2H3,(H3,8,9,10,13)
- InChI Key: KKQKBURHSNOSCZ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C(N)N1)N(C)CN2C
Computed Properties
- Exact Mass: 181.09653
- Monoisotopic Mass: 181.09635999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 74Ų
Experimental Properties
- PSA: 73.96
7,9-dimethylguanine Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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